2-((4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole

• IUPAC Name: 2-[[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]methyl]-4-(furan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C20H23N3O4S2/c1-2-26-16-5-7-17(8-6-16)29(24,25)23-11-9-22(10-12-23)14-20-21-18(15-28-20)19-4-3-13-27-19/h3-8,13,15H,2,9-12,14H2,1H3
• InChI Key: QEIYPDOYHZJDDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=CO4
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol

Description

2-((4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole is a chemical compound that has gained significant attention in the field of scientific research. It is a thiazole derivative that has been synthesized for various research purposes, including drug discovery, chemical biology, and medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Characterization

The complex molecular structure of 2-((4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole shares similarities with various synthesized compounds. For instance, derivatives of 1,3-thiazolidine and 1,2,4-triazole were synthesized from furan-2-carbohydrazide, where similar secondary amines such as piperazine were utilized in the process. These compounds underwent thorough structural characterization using techniques like elemental analyses, IR, 1H NMR, 13C NMR, and mass spectral studies to confirm their structures (Başoğlu et al., 2013).

Biological and Pharmacological Activities

• Antimicrobial Activities :

  • Certain azole derivatives, including those with piperazine moiety, displayed notable antimicrobial activities against various microorganisms. Such antimicrobial potential is indicative of the therapeutic applications these compounds might have in treating infections (Başoğlu et al., 2013).
  • Novel 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives were synthesized and showed considerable antibacterial activities against specific pathogens, highlighting the potential use of such compounds in developing new antibacterial agents (Wu Qi, 2014).

• Anticancer Activities :

  • A series of polyfunctional substituted 1,3-thiazoles, structurally related to the compound , were evaluated for anticancer activity. Particularly, compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle showed promising results against a variety of cancer cell lines, signifying the anticancer potential of such structures (Turov, 2020).

• Synthetic Applications :

  • A compound with a furan component, similar to the molecular structure in focus, served as a versatile precursor for synthesizing trifluoromethyl-substituted heteroarenes. The broad scope of this chemistry underscores the synthetic utility of such compounds in creating various pharmaceutical agents (Sommer et al., 2017).